Cas no 1802908-00-4 (Dde Biotin-PEG4-alkyne)

Dde Biotin-PEG4-alkyne is a multifunctional chemical reagent designed for bioorthogonal conjugation and affinity labeling applications. The compound features a Dde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl) protecting group, which can be selectively removed under mild conditions (e.g., hydrazine treatment), enabling controlled biotin exposure. The PEG4 spacer enhances solubility and reduces steric hindrance, while the alkyne group allows efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) for site-specific modifications. Biotin serves as a high-affinity ligand for streptavidin, facilitating detection or purification. This reagent is particularly useful for sequential labeling strategies in proteomics, nucleic acid research, and biomaterial functionalization, offering versatility and precision in bioconjugation workflows.
Dde Biotin-PEG4-alkyne structure
Dde Biotin-PEG4-alkyne structure
Product Name:Dde Biotin-PEG4-alkyne
CAS No:1802908-00-4
MF:C32H50N4O8S
MW:650.826407909393
CID:3044999
PubChem ID:146026256
Update Time:2025-06-10

Dde Biotin-PEG4-alkyne Chemical and Physical Properties

Names and Identifiers

    • Dde Biotin-PEG4-alkyne
    • Biotin-PEG(4)-Dde-Alkyne
    • HY-140924
    • 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[3-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)-3-prop-2-ynyliminopropoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
    • CS-0115228
    • N-(15-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3,6,9,12-tetraoxa-16-azanonadec-18-yn-1-yl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
    • 1802908-00-4
    • G14509
    • Rel-N-(15-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3,6,9,12-tetraoxa-16-azanonadec-18-yn-1-yl)-5-((3aR,4R,6aS)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
    • Inchi: 1S/C32H50N4O8S/c1-4-10-33-23(29-25(37)20-32(2,3)21-26(29)38)9-12-41-14-16-43-18-19-44-17-15-42-13-11-34-28(39)8-6-5-7-27-30-24(22-45-27)35-31(40)36-30/h1,24,27,30,37H,5-22H2,2-3H3,(H,34,39)(H2,35,36,40)/b33-23+
    • InChI Key: BDJHEZRAKBBIJH-GZZLJNBRSA-N
    • SMILES: S1CC2C(C1CCCCC(NCCOCCOCCOCCOCC/C(/C1C(CC(C)(C)CC=1O)=O)=N\CC#C)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 650.33493574 g/mol
  • Monoisotopic Mass: 650.33493574 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 22
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 182
  • Molecular Weight: 650.8

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Additional information on Dde Biotin-PEG4-alkyne

Dde Biotin-PEG4-alkyne (CAS No. 1802908-00-4): A Versatile Tool for Bioconjugation and Chemical Biology Research

In the rapidly evolving field of chemical biology and bioconjugation, Dde Biotin-PEG4-alkyne (CAS No. 1802908-00-4) has emerged as a critical reagent for researchers seeking precise and efficient labeling strategies. This compound combines the unique properties of Dde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl), biotin, and a PEG4-alkyne linker, making it indispensable for applications such as protein modification, click chemistry, and affinity purification. Its CAS number, 1802908-00-4, ensures traceability and quality control in scientific workflows.

The Dde protecting group is a standout feature of this molecule, offering orthogonality in multi-step synthetic processes. Unlike traditional protecting groups, Dde can be selectively removed under mild conditions (e.g., hydrazine or hydroxylamine), minimizing damage to sensitive biomolecules. This property is particularly valuable in proteomics and antibody-drug conjugate (ADC) development, where preserving native protein structure is paramount. The integration of biotin further enhances utility, enabling streptavidin-based detection or pull-down assays—a technique frequently highlighted in CRISPR and single-cell sequencing studies.

Another key advantage lies in the PEG4-alkyne spacer. The PEG4 (polyethylene glycol) moiety improves solubility and reduces steric hindrance, while the alkyne group facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This dual functionality aligns with trending research themes like spatial omics and live-cell imaging, where biocompatible labeling is essential. Notably, searches for "click chemistry reagents 2023" and "biotinylation techniques for mass spec" have surged, reflecting demand for tools like Dde Biotin-PEG4-alkyne.

From an SEO perspective, this compound addresses high-intent queries such as "Dde Biotin-PEG4-alkyne protocol", "CAS 1802908-00-4 supplier", and "alkyne-PEG4-biotin applications". Researchers often seek comparisons between Dde and other protecting groups (e.g., Fmoc or Boc), making detailed technical notes on selectivity crucial. Additionally, its role in biotin-switch assays—a method to study S-nitrosylation in neurodegenerative diseases—has garnered attention in PubMed citations and Google Scholar metrics.

Quality and storage recommendations are frequently overlooked yet critical topics. Dde Biotin-PEG4-alkyne should be stored at -20°C under anhydrous conditions to prevent hydrolysis of the Dde group. Bulk users often inquire about lyophilization stability or solvent compatibility (e.g., DMSO vs. aqueous buffers), which can impact experimental reproducibility. These practical insights align with "research reagent stability guidelines", a trending search term among academic and industrial labs.

In summary, Dde Biotin-PEG4-alkyne (CAS 1802908-00-4) exemplifies innovation at the intersection of synthetic chemistry and life sciences. Its design caters to contemporary needs like multi-omics integration and high-throughput screening, while its modular architecture supports future adaptations. As journals such as Nature Chemical Biology emphasize the importance of reproducible bioorthogonal tools, this compound is poised to remain a staple in cutting-edge research.

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